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Compound of Interest

Compound Name: LEWATIT TP-208

CAS No.: 126602-47-9

Cat. No.: B1177401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting kinetic studies

using LEWATIT® TP-208, a weakly acidic, macroporous cation exchange resin with chelating

iminodiacetic acid groups. These protocols are designed to be a comprehensive guide for

researchers investigating the removal of metal ions from aqueous solutions.

Introduction
LEWATIT® TP-208 is a chelating resin designed for the selective removal of alkaline earth and

heavy metal cations. Its iminodiacetic acid groups form stable complexes with metal ions,

making it effective for applications such as brine purification and wastewater treatment.[1][2]

Understanding the kinetics of the ion exchange process is crucial for optimizing operational

parameters and designing efficient treatment systems. These notes provide a framework for

conducting such kinetic studies. The affinity for various metal cations in neutralized waters

follows a specific order, with copper having a very high affinity and sodium a very low affinity.[1]

[3]
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Experimental Principles
Kinetic studies in this context involve measuring the rate of metal ion uptake by the LEWATIT®

TP-208 resin. This is typically achieved through batch experiments where the concentration of

the metal ion in the solution is monitored over time. The experimental data can then be fitted to

various kinetic models to elucidate the mechanism of the adsorption process.

Key factors influencing the kinetics include:

pH of the solution: Metal uptake is pH-dependent, with a decrease in uptake at more acidic

pH values.[4]

Temperature: The ion exchange process with LEWATIT® TP-208 has been shown to be

endothermic, meaning an increase in temperature increases the percentage of metal ions

loaded onto the resin.[4]

Initial metal ion concentration: This is a key driver for the adsorption process.

Resin dosage: The amount of resin used affects the rate of removal and the equilibrium

concentration of the metal ion.[4]

Agitation speed: While stirring speed may not affect the equilibrium loading, it influences the

time required to reach equilibrium, suggesting a film-diffusion controlled process in certain

ranges.[4]

Experimental Protocols
LEWATIT® TP-208 resin

Stock solution of the metal ion of interest (e.g., FeSO₄, Cd(NO₃)₂, etc.)

pH meter

Shaker or magnetic stirrer

Beakers or Erlenmeyer flasks

Syringes and filters (e.g., 0.45 µm)
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Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption

Spectrometer, Inductively Coupled Plasma Mass Spectrometer)

Deionized water

Acids and bases for pH adjustment (e.g., HCl, NaOH)

Before use, the resin must be properly conditioned to ensure it is in the desired ionic form

(typically the sodium form) and free of impurities.

Rinse the LEWATIT® TP-208 resin with deionized water to remove any soluble impurities.

Wash the resin with a 1 M HCl solution to protonate the functional groups.

Rinse again with deionized water until the washings are neutral.

Treat the resin with a 1 M NaOH solution to convert it to the Na⁺ form.

Finally, wash with deionized water until the pH of the washing water is neutral.

The conditioned resin can be stored in deionized water before use.

This protocol describes a typical batch experiment to study the kinetics of metal ion removal.

Prepare a known volume of the metal ion solution of a specific initial concentration in a

series of flasks.

Adjust the pH of the solutions to the desired value using HCl or NaOH.

Add a predetermined amount of the conditioned LEWATIT® TP-208 resin to each flask.

Place the flasks on a shaker or stirrer at a constant agitation speed and temperature.

At regular time intervals, withdraw a small aliquot of the solution from each flask using a

syringe.

Immediately filter the aliquot to separate the resin from the solution.

Analyze the filtrate for the concentration of the metal ion.
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Continue this process until the concentration of the metal ion in the solution remains

constant, indicating that equilibrium has been reached.

A visual representation of the experimental workflow is provided below.
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Caption: Workflow for batch kinetic studies.

Data Analysis and Kinetic Models
The data obtained from the batch experiments (metal ion concentration versus time) can be

used to calculate the amount of metal ion adsorbed per unit mass of the resin at time t, q_t

(mg/g), using the following equation:

q_t = (C_0 - C_t) * V / m

Where:

C_0 is the initial metal ion concentration (mg/L)

C_t is the metal ion concentration at time t (mg/L)

V is the volume of the solution (L)

m is the mass of the resin (g)

The experimental data are then fitted to kinetic models to understand the adsorption dynamics.

This model assumes that the rate of adsorption is proportional to the number of unoccupied

sites. The linear form of the equation is:

log(q_e - q_t) = log(q_e) - (k₁ / 2.303) * t

Where:

q_e is the amount of metal ion adsorbed at equilibrium (mg/g)

k₁ is the rate constant of the pseudo-first-order model (1/min)

This model assumes that the rate-limiting step is chemisorption involving valence forces

through sharing or exchange of electrons. The linear form is:

t / q_t = 1 / (k₂ * q_e²) + (1 / q_e) * t

Where:
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k₂ is the rate constant of the pseudo-second-order model (g/mg·min)

Studies have shown that for the removal of Iron(II) and Cadmium(II) by LEWATIT® TP-208, the

pseudo-second-order model often provides a good fit to the experimental data.[4][5] However,

the kinetic model can be dependent on the resin dosage.[4][6]

This model is used to identify the diffusion mechanism. The equation is:

q_t = k_id * t^(1/2) + C

Where:

k_id is the intraparticle diffusion rate constant (mg/g·min^(1/2))

C is the intercept, related to the thickness of the boundary layer.

If the plot of q_t versus t^(1/2) is a straight line passing through the origin, then intraparticle

diffusion is the sole rate-limiting step.

At certain stirring speeds (e.g., 300-1200 min⁻¹ for Iron(II)), the ion exchange process can be

controlled by film diffusion.[4]

The logical relationship for selecting the appropriate kinetic model is depicted in the diagram

below.
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Caption: Kinetic model selection process.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the kinetics of metal

ion removal using LEWATIT® TP-208.

Table 1: Kinetic Parameters for Iron(II) Removal[4][6]

Resin Dosage (g/L) Kinetic Model Rate Constant
Correlation
Coefficient (r²)

0.13 First-Order - 0.997

1 Pseudo-Second-Order - 0.999

Note: Specific rate constant values were not provided in the abstract.

Table 2: Influence of Experimental Conditions on Iron(II) Uptake[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1177401/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-kinetic-studies-with-lewatit-tp-208
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/download/1507/1910?inline=1
https://www.researchgate.net/publication/350750442_La_eliminacion_de_metales_toxicos_presentes_en_efluentes_liquidos_mediante_resinas_de_cambio_ionico_Parte_XV_IronIIHLewatit_TP208
https://revistademetalurgia.revistas.csic.es/index.php/revistademetalurgia/article/download/1507/1910?inline=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Range Effect

Stirring Speed 300-1200 min⁻¹

Influences time to reach

equilibrium, not equilibrium

uptake.

Temperature 20-60 °C

Increased temperature leads

to increased metal uptake

(endothermic process, ΔHº=

31 kJ·mol⁻¹).

pH -
Decreased metal uptake with

increasing acidity.

Table 3: Sorption Capacities for Various Metal Ions

Metal Ion
Maximum Sorption
Capacity (mg/g)

Reference

Cadmium (Cd²⁺) 308.65 [5]

Copper (Cu²⁺) 30.56 g/L (dynamic capacity) [7]

Nickel (Ni²⁺) 9.07 g/L (dynamic capacity) [7]

Cobalt (Co²⁺) 1.30 g/L (dynamic capacity) [7]

Conclusion
The experimental setup and protocols detailed in these application notes provide a robust

framework for conducting kinetic studies with LEWATIT® TP-208. By systematically

investigating the influence of various parameters and applying appropriate kinetic models,

researchers can gain valuable insights into the ion exchange process. This knowledge is

essential for the effective application of this resin in the removal of heavy metals and other

cations from aqueous solutions. For detailed experimental conditions and results, it is

recommended to consult the cited literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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